Cas no 64230-04-2 (Benzenamine, 2,3-dibromo-N,N-dimethyl-)
64230-04-2 structure
Product Name:Benzenamine, 2,3-dibromo-N,N-dimethyl-
CAS No:64230-04-2
MF:C8H9Br2N
MW:278.971760511398
CID:1673605
Update Time:2024-09-03
Benzenamine, 2,3-dibromo-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,3-dibromo-N,N-dimethyl-
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- Inchi: 1S/C8H9Br2N/c1-11(2)7-5-3-4-6(9)8(7)10/h3-5H,1-2H3
- InChI Key: NFILWCTYWMQPMQ-UHFFFAOYSA-N
- SMILES: C1(N(C)C)=CC=CC(Br)=C1Br
Computed Properties
- Exact Mass: 276.91017
- Monoisotopic Mass: 276.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2A^2
Experimental Properties
- Density: 1.745±0.06 g/cm3(Predicted)
- Boiling Point: 311.1±27.0 °C(Predicted)
- PSA: 3.24
- pka: 3.20±0.28(Predicted)
Benzenamine, 2,3-dibromo-N,N-dimethyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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